3-Bromo-4-nitrobenzoic acid

• IUPAC Name: 3-bromo-4-nitrobenzoic acid
• InChI: InChI=1S/C7H4BrNO4/c8-5-3-4(7(10)11)1-2-6(5)9(12)13/h1-3H,(H,10,11)
• InChI Key: KKPPNEJUUOQRLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)Br)[N+](=O)[O-]
• Molecular Formula: C7H4BrNO4
• DSSTOX Substance ID: DTXSID10584745
• Molecular Weight: 246.01 g/mol
• CAS RN: 101420-81-9

Description

3-Bromo-4-nitrobenzoic acid is an organic compound with the molecular formula O2NC6H3(Br)CO2H. It is used as a substrate linked to a solid support via the carboxyl group in Bartoli synthesis of indoles.

Synthesis Analysis

The synthesis of nitro compounds like 3-Bromo-4-nitrobenzoic acid can be achieved through several methods. One common method is the direct substitution of hydrocarbons with nitric acid. Another method involves displacement reactions with nitrite ions.

Molecular Structure Analysis

The molecular structure of 3-Bromo-4-nitrobenzoic acid consists of a benzene ring substituted with a bromo group, a nitro group, and a carboxylic acid group. The exact structure can be represented by the SMILES string OC(=O)c1ccc(c(Br)c1)N+[O-].

Chemical Reactions Analysis

3-Bromo-4-nitrobenzoic acid can participate in various chemical reactions. For instance, it can be used as a reactant in the synthesis of 4-bromomethyl-3-nitrobenzoic acid succinimide ester. It can also be used in the Bartoli synthesis of indoles.

Physical And Chemical Properties Analysis

3-Bromo-4-nitrobenzoic acid is a solid with a melting point of 200-204 °C. It has a molar refractivity of 47.4±0.3 cm^3 and a molar volume of 130.0±3.0 cm^3. Its surface tension is 69.5±3.0 dyne/cm.

Scientific Research Applications

Synthesis of Indoles

3-Bromo-4-nitrobenzoic acid: . Indoles are an important class of heterocyclic compounds found in many natural products and pharmaceuticals. This synthesis method is valuable for creating diverse indole derivatives that can be used in drug discovery and development.

Safety and Hazards

This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding dust formation.

Mechanism of Action

Target of Action

It’s known that nitro compounds, such as 3-bromo-4-nitrobenzoic acid, are a significant class of nitrogen derivatives . The nitro group (−NO2) is a hybrid of two equivalent resonance structures, which results in a full positive charge on nitrogen and a half-negative charge on each oxygen . This polar character might interact with various biological targets, influencing their function.

Mode of Action

The compound is known to participate in the bartoli synthesis of indoles . In this process, the compound is linked to a solid support via the carboxyl group . The bromine atom in the compound could potentially be involved in free radical reactions .

Biochemical Pathways

The compound’s involvement in the bartoli synthesis of indoles suggests it may influence pathways related to the synthesis and metabolism of indole compounds .

Pharmacokinetics

Nitro compounds generally exhibit lower volatility than ketones of about the same molecular weight due to the polar character of the nitro group . This could potentially affect the compound’s bioavailability.

Result of Action

Given its involvement in the synthesis of indoles, it may contribute to the production of these important heterocyclic compounds, which play a crucial role in various biological processes .

Action Environment

The action of 3-Bromo-4-nitrobenzoic acid can be influenced by various environmental factors. For instance, the compound should be handled in a well-ventilated area to avoid direct contact with skin, eyes, or inhalation of its dust . Furthermore, the compound should be stored away from heat and ignition sources to ensure its stability .